molecular formula C19H18N8O B2434777 N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide CAS No. 2034581-26-3

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide

Cat. No. B2434777
CAS RN: 2034581-26-3
M. Wt: 374.408
InChI Key: UZASHMOWKSECHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N8O and its molecular weight is 374.408. The purity is usually 95%.
BenchChem offers high-quality N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The compound falls within the broader category of pyrazolo[3,4-d]pyrimidine derivatives, known for their significant biological activities. One study elaborates on the synthesis and biological evaluation of a series of these derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. These compounds were synthesized through condensation reactions and were screened for their cytotoxicity against cancer cell lines, including HCT-116 and MCF-7. Additionally, they were evaluated for their inhibition of the 5-lipoxygenase enzyme, suggesting a potential application in treating inflammatory diseases (Rahmouni et al., 2016).

Antimicrobial and Antitumor Activities

Another study focused on the design and synthesis of imidazo[1,2-a]pyridine derivatives, revealing their promising antibacterial activity. This research emphasizes the structural activity relationship (SAR) of these compounds against various bacteria, suggesting their potential as novel antibacterial agents. The findings indicate that certain derivatives exhibit high activity against Bacillus subtilis, providing a basis for further exploration in antimicrobial therapeutics (Budumuru et al., 2018).

Antiviral Applications

In the realm of antiviral research, some novel benzamide-based 5-aminopyrazoles and their derivatives were synthesized and tested for their activity against the H5N1 subtype of the influenza A virus. The study showcases a new synthetic route for these compounds and highlights several derivatives that exhibited significant antiviral activities, providing a potential avenue for the development of new antiviral drugs (Hebishy et al., 2020).

properties

IUPAC Name

N-(1H-benzimidazol-2-ylmethyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N8O/c28-19(20-9-16-24-14-4-1-2-5-15(14)25-16)13-10-26(11-13)17-8-18(22-12-21-17)27-7-3-6-23-27/h1-8,12-13H,9-11H2,(H,20,28)(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZASHMOWKSECHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C2=NC=NC(=C2)N3C=CC=N3)C(=O)NCC4=NC5=CC=CC=C5N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N8O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.